Cas no 872862-35-6 (N-(4-acetamidophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)
N-(4-acetamidophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
- MLS000678469
- N-(4-acetamidophenyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
- CHEMBL1447633
- F2001-0778
- SMR000323938
- HMS2736L08
- AKOS024619546
- N-(4-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
- 872862-35-6
- N-(4-acetamidophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
-
- Inchi: 1S/C25H26N4O4/c1-17(30)26-18-9-11-19(12-10-18)27-25(33)24(32)21-15-29(22-8-4-3-7-20(21)22)16-23(31)28-13-5-2-6-14-28/h3-4,7-12,15H,2,5-6,13-14,16H2,1H3,(H,26,30)(H,27,33)
- InChI Key: QJMHXXIPEPPWQQ-UHFFFAOYSA-N
- SMILES: O=C(CN1C=C(C(C(NC2C=CC(=CC=2)NC(C)=O)=O)=O)C2C=CC=CC1=2)N1CCCCC1
Computed Properties
- Exact Mass: 446.19540532g/mol
- Monoisotopic Mass: 446.19540532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 743
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 101Ų
N-(4-acetamidophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2001-0778-2μmol |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2001-0778-5μmol |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2001-0778-10μmol |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2001-0778-20μmol |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2001-0778-1mg |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2001-0778-2mg |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2001-0778-3mg |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2001-0778-4mg |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2001-0778-5mg |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2001-0778-10mg |
N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872862-35-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-acetamidophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on N-(4-acetamidophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
Comprehensive Analysis of N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872862-35-6)
The compound N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872862-35-6) is a highly specialized organic molecule with a unique structural framework. This acetamide derivative features an indole core, a piperidine moiety, and an acetamidophenyl group, making it a subject of interest in pharmaceutical and biochemical research. Its complex architecture suggests potential applications in drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions.
Recent trends in scientific literature highlight a growing interest in indole-based compounds due to their diverse biological activities. Researchers are actively exploring derivatives like N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide for their potential roles in modulating cellular processes. The presence of both piperidine and indole functionalities in this compound aligns with current investigations into heterocyclic scaffolds for therapeutic development.
From a synthetic chemistry perspective, the preparation of CAS No. 872862-35-6 involves multi-step organic transformations, including amide coupling and indole functionalization. The compound's molecular weight and solubility profile make it suitable for further derivatization, a key advantage in medicinal chemistry optimization. Analytical characterization techniques such as NMR spectroscopy and mass spectrometry are essential for verifying the purity and structure of this specialty chemical.
The pharmaceutical industry's focus on small molecule drug candidates has increased demand for complex structures like this acetamide-indole hybrid. While not yet widely commercialized, its structural features resemble those of compounds under investigation for various biological targets. Researchers frequently search for information about indole derivatives with piperidine substitutions, reflecting the scientific community's interest in this chemical space.
In biochemical studies, the electron-rich indole system combined with the basic piperidine nitrogen in CAS No. 872862-35-6 may offer interesting interactions with biological macromolecules. This has led to speculation about potential applications in developing enzyme inhibitors or receptor modulators, though specific biological data remains limited in public literature.
From a safety and handling perspective, proper laboratory protocols should be followed when working with N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide. While not classified as hazardous under standard regulations, its novel structure warrants cautious evaluation in research settings. Material Safety Data Sheets (MSDS) should be consulted for specific handling recommendations.
The future research directions for CAS No. 872862-35-6 may include exploration of its pharmacokinetic properties and structure-activity relationships. As computational chemistry methods advance, molecular docking studies could provide insights into potential biological targets for this structurally complex molecule. The compound represents an interesting case study in rational drug design principles.
For synthetic chemists and pharmaceutical researchers, access to high-quality N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide is crucial for advancing studies in this area. Specialized chemical suppliers typically provide this compound in research quantities, with purity levels suitable for investigative work. Proper storage conditions and handling procedures should be maintained to preserve compound integrity.
The structural complexity of CAS No. 872862-35-6 presents both challenges and opportunities in chemical synthesis. Recent publications have highlighted innovative approaches to constructing similar indole-piperidine conjugates, suggesting potential synthetic routes that could be adapted for this specific molecule. These developments reflect broader trends in heterocyclic chemistry and medicinal chemistry research.
As the scientific community continues to explore novel chemical entities for therapeutic applications, compounds like N-(4-acetamidophenyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide will likely attract increasing attention. Its unique combination of structural features positions it as a potentially valuable scaffold for future drug discovery efforts, particularly in areas requiring multifunctional pharmacophores.
872862-35-6 (N-(4-acetamidophenyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)